N-[2-(Furan-2-yl)-2-morpholin-4-ylethyl]pyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]pyrido[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H19N5O2/c1-2-16(24-7-1)15(22-5-8-23-9-6-22)11-19-17-13-3-4-18-10-14(13)20-12-21-17/h1-4,7,10,12,15H,5-6,8-9,11H2,(H,19,20,21)
• InChI Key: JACHPDLUMUVTMD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC2=NC=NC3=C2C=CN=C3)C4=CC=CO4
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

The compound “N-[2-(Furan-2-yl)-2-morpholin-4-ylethyl]pyrido[3,4-d]pyrimidin-4-amine” is a complex organic molecule that contains several functional groups and rings, including a furan ring, a morpholine ring, and a pyrido[3,4-d]pyrimidin-4-amine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan and morpholine rings, followed by the construction of the pyrido[3,4-d]pyrimidin-4-amine ring. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan, morpholine, and pyrido[3,4-d]pyrimidin-4-amine rings would give the molecule a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the furan, morpholine, and pyrido[3,4-d]pyrimidin-4-amine rings could make the molecule reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the biological system in which it is used. Based on its structure, it could potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies on its synthesis, its physical and chemical properties, its reactivity, and its potential biological activities.